4-Desulfo-4-hydroxy Picosulfate Monosodium Salt
4-Desulfo-4-hydroxy Picosulfate Monosodium Salt
Brand Name:
Vulcanchem
CAS No.:
32500-19-9
VCID:
VC0124331
InChI:
InChI=1S/C18H15NO5S.Na/c20-15-8-4-13(5-9-15)18(17-3-1-2-12-19-17)14-6-10-16(11-7-14)24-25(21,22)23;/h1-12,18,20H,(H,21,22,23);/q;+1/p-1
SMILES:
C1=CC=NC(=C1)C(C2=CC=C(C=C2)[O-])C3=CC=C(C=C3)OS(=O)(=O)O.[Na+]
Molecular Formula:
C18H14NNaO5S
Molecular Weight:
379.4 g/mol
4-Desulfo-4-hydroxy Picosulfate Monosodium Salt
CAS No.: 32500-19-9
Reference Standards
VCID: VC0124331
Molecular Formula: C18H14NNaO5S
Molecular Weight: 379.4 g/mol
| CAS No. | 32500-19-9 |
|---|---|
| Product Name | 4-Desulfo-4-hydroxy Picosulfate Monosodium Salt |
| Molecular Formula | C18H14NNaO5S |
| Molecular Weight | 379.4 g/mol |
| IUPAC Name | sodium;4-[pyridin-2-yl-(4-sulfooxyphenyl)methyl]phenolate |
| Standard InChI | InChI=1S/C18H15NO5S.Na/c20-15-8-4-13(5-9-15)18(17-3-1-2-12-19-17)14-6-10-16(11-7-14)24-25(21,22)23;/h1-12,18,20H,(H,21,22,23);/q;+1/p-1 |
| Standard InChIKey | JHXGMACYSBECRB-UHFFFAOYSA-M |
| Isomeric SMILES | C1=CC=NC(=C1)C(C2=CC=C(C=C2)[O-])C3=CC=C(C=C3)OS(=O)(=O)O.[Na+] |
| SMILES | C1=CC=NC(=C1)C(C2=CC=C(C=C2)[O-])C3=CC=C(C=C3)OS(=O)(=O)O.[Na+] |
| Canonical SMILES | C1=CC=NC(=C1)C(C2=CC=C(C=C2)[O-])C3=CC=C(C=C3)OS(=O)(=O)O.[Na+] |
| Synonyms | 4-[(4-Hydroxyphenyl)-2-pyridinylmethyl]phenol 1-(Hydrogen Sulfate) Sodium Salt (1:1); _x000B_4,4’-(2-Pyridylmethylene)di-phenol Mono(hydrogen sulfate) Ester Monosodium Salt; 4-[(4-Hydroxyphenyl)-2-pyridinylmethyl]phenol 1-(Hydrogen sulfate) Monosodium Salt |
| PubChem Compound | 23663453 |
| Last Modified | Nov 11 2021 |
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